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Introduction
Tutton's salts are a series of isomorphous double salts with the general formula

M'₂M''(SO₄)₂·6H₂O, where M' is a monovalent cation (commonly NH₄⁺, K⁺, Rb⁺, or Cs⁺) and

M'' is a divalent metal cation (such as V²⁺, Cr²⁺, Mn²⁺, Fe²⁺, Co²⁺, Ni²⁺, or Cu²⁺)[1]. In these

salts, the divalent metal ion is octahedrally coordinated by six water molecules, forming the

[M''(H₂O)₆]²⁺ complex. This well-defined coordination environment makes Tutton's salts

excellent model systems for studying the magnetic properties of transition metal ions.

Magnetic susceptibility is a fundamental property of matter that quantifies the degree to which a

material is magnetized in an applied magnetic field. For paramagnetic materials, such as most

Tutton's salts containing transition metals with unpaired electrons, the magnetic susceptibility is

positive and its measurement provides valuable insights into the electronic structure, oxidation

state, and coordination environment of the metal center. This information is crucial in various

fields, including coordination chemistry, materials science, and drug development, where

understanding the magnetic properties of metal complexes is essential.

This document provides detailed application notes and experimental protocols for the

determination of the magnetic susceptibility of Tutton's salts using common laboratory

techniques: the Gouy method, the Faraday method, and Superconducting Quantum

Interference Device (SQUID) magnetometry.
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Principles of Magnetic Susceptibility
The magnetic susceptibility (χ) of a material is a dimensionless quantity that relates the induced

magnetization (M) to the applied magnetic field strength (H) according to the equation:

M = χH

Materials can be classified based on their magnetic susceptibility:

Diamagnetic materials have a small, negative susceptibility (χ < 0) and are weakly repelled

by a magnetic field. This property is inherent to all matter and arises from the orbital motion

of electrons.

Paramagnetic materials have a positive susceptibility (χ > 0) and are attracted to a magnetic

field. This behavior is due to the presence of unpaired electrons.

Ferromagnetic, Antiferromagnetic, and Ferrimagnetic materials exhibit much stronger and

more complex magnetic behaviors due to collective interactions between magnetic

moments.

For paramagnetic substances, the molar magnetic susceptibility (χₘ) is often related to the

effective magnetic moment (µₑₑ) by the following equation, which is derived from the Curie

Law:

χₘ = (Nₐµ₀µₑₑ²)/(3kₙT)

where:

Nₐ is Avogadro's number

µ₀ is the permeability of free space

kₙ is the Boltzmann constant

T is the absolute temperature

For many first-row transition metal ions, the effective magnetic moment can be approximated

by the spin-only formula:
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µₑₑ = √[n(n+2)] µₙ

where:

n is the number of unpaired electrons

µₙ is the Bohr magneton

Experimental Methods for Magnetic Susceptibility
Measurement
The Gouy Method
The Gouy method is a relatively simple and widely used technique for measuring the magnetic

susceptibility of powdered or liquid samples. It relies on measuring the apparent change in

mass of a sample when it is suspended in a magnetic field.

Apparatus Setup:

Assemble the Gouy balance, which consists of an analytical balance, a sample tube

(Gouy tube), and a powerful electromagnet.

Position the electromagnet such that the poles are close together, creating a region of

high, homogeneous magnetic field.

Suspend the empty Gouy tube from the balance so that its bottom is in the center of the

magnetic field and its top is in a region of negligible field.

Calibration:

Accurately weigh the empty Gouy tube with the magnetic field off (m_empty,off).

Turn on the electromagnet to the desired field strength and weigh the empty tube again

(m_empty,on). The difference is due to the diamagnetism of the tube material.

Fill the Gouy tube to a reference mark with a standard paramagnetic substance of known

magnetic susceptibility, such as Mohr's salt ((NH₄)₂Fe(SO₄)₂·6H₂O) or mercury(II)

tetrathiocyanatocobaltate(II) (Hg[Co(SCN)₄]).
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Weigh the filled tube with the magnetic field off (m_std,off) and on (m_std,on).

Calculate the apparent change in mass for the standard (Δm_std = m_std,on - m_std,off).

Use the known susceptibility of the standard to calibrate the apparatus.

Sample Measurement:

Empty and clean the Gouy tube.

Fill the tube to the same reference mark with the powdered Tutton's salt sample.

Weigh the sample-filled tube with the magnetic field off (m_sample,off) and on

(m_sample,on).

Calculate the apparent change in mass for the sample (Δm_sample = m_sample,on -

m_sample,off).

Data Analysis:

The mass susceptibility (χ_g) of the sample can be calculated using the following relation:

χ_g,sample = (Δm_sample / Δm_std) * (m_std / m_sample) * χ_g,std where m_std and

m_sample are the masses of the standard and the sample, respectively.

Calculate the molar magnetic susceptibility (χ_m) by multiplying the mass susceptibility by

the molar mass (M) of the Tutton's salt: χ_m = χ_g * M

Caption: Workflow for magnetic susceptibility measurement using the Gouy method.

The Faraday Method
The Faraday method is more sensitive than the Gouy method and requires a smaller sample

size. In this technique, a small sample is placed in a region of a non-uniform magnetic field

where the product of the field strength and the field gradient is constant. The force experienced

by the sample is directly proportional to its magnetic susceptibility.

Apparatus Setup:
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Assemble the Faraday balance, which includes a sensitive microbalance, a sample holder

(often a small quartz bucket), and a magnet with specially shaped pole pieces to create a

region of constant H(dH/dz).

The sample holder is suspended from the microbalance and positioned within this

constant force region.

Calibration:

Calibrate the balance using a substance with a well-known magnetic susceptibility, such

as Hg[Co(SCN)₄].

Measure the force (apparent mass change) on the calibrant at a specific magnetic field

strength. This allows for the determination of the constant C, which depends on the

magnetic field and the geometry of the setup.

Sample Measurement:

Place a small, accurately weighed amount of the Tutton's salt sample into the sample

holder.

Measure the force on the sample with the magnetic field on (F_on) and off (F_off). The net

magnetic force is F_mag = F_on - F_off.

Data Analysis:

The mass susceptibility (χ_g) is calculated using the formula: F_mag = χ_g * m * H *

(dH/dz) where m is the mass of the sample.

Alternatively, using the calibration constant C: χ_g,sample = (F_mag,sample /

F_mag,calibrant) * (m_calibrant / m_sample) * χ_g,calibrant

Calculate the molar magnetic susceptibility (χ_m) by multiplying χ_g by the molar mass of

the Tutton's salt.

Caption: Workflow for magnetic susceptibility measurement using the Faraday method.
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SQUID Magnetometry
A Superconducting Quantum Interference Device (SQUID) magnetometer is the most sensitive

instrument for measuring magnetic properties. It can detect extremely small magnetic moments

and is capable of measurements over a wide range of temperatures and magnetic fields.

Sample Preparation:

Accurately weigh a small amount of the Tutton's salt sample (typically a few milligrams).

Place the sample in a suitable sample holder, such as a gelatin capsule or a straw,

ensuring it is securely packed to prevent movement during measurement.

Instrument Setup:

Cool down the SQUID magnetometer with liquid helium.

Center the sample in the superconducting detection coils.

Measurement:

The SQUID measures the magnetic moment of the sample as it is moved through the

detection coils.

Measurements can be performed as a function of temperature (typically from 2 K to 400 K)

at a constant applied magnetic field (M vs. T).

Alternatively, measurements can be made as a function of the applied magnetic field at a

constant temperature (M vs. H).

Data Analysis:

The SQUID software directly provides the magnetic moment (m) of the sample in emu.

The magnetization (M) is calculated by dividing the magnetic moment by the sample

volume or mass.
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The magnetic susceptibility (χ) is determined from the slope of the initial linear portion of

the M vs. H curve (χ = M/H).

The molar magnetic susceptibility (χ_m) is calculated from the mass susceptibility and the

molar mass.

Caption: Workflow for magnetic susceptibility measurement using a SQUID magnetometer.

Data Presentation: Magnetic Properties of
Ammonium Tutton's Salts
The following table summarizes the theoretical and experimental magnetic properties of a

series of ammonium Tutton's salts, (NH₄)₂M''(SO₄)₂·6H₂O, at room temperature (298 K). The

theoretical values are calculated based on the spin-only formula, assuming a high-spin

octahedral environment for the M²⁺ ion.

Divalent
Metal Ion
(M²⁺)

Electron
Configurati
on

Number of
Unpaired
Electrons
(n)

Theoretical
Spin-Only
Effective
Magnetic
Moment
(µₑₑ) (µₙ)

Theoretical
Molar
Magnetic
Susceptibili
ty (χₘ) (x
10⁻⁸
m³/mol)

Experiment
al Molar
Magnetic
Susceptibili
ty (χₘ) (x
10⁻⁸
m³/mol)

V²⁺ d³ 3 3.87 1.87 -

Cr²⁺ d⁴ 4 4.90 2.99 -

Mn²⁺ d⁵ 5 5.92 4.37 -

Fe²⁺ d⁴ 4 4.90 2.99 3.01[2]

Co²⁺ d³ 3 3.87 1.87 -

Ni²⁺ d² 2 2.83 1.00 -

Cu²⁺ d⁹ 1 1.73 0.37 -

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/231072397_The_magnetic_properties_of_Fe2_ions_in_FeNH42SO426H2O_at_low_temperatures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Experimental data for many Tutton's salts are not readily available in a consolidated

format. The value for the iron(II) Tutton's salt (Mohr's salt) is well-documented[2]. The

theoretical values provide a strong basis for comparison and interpretation of experimentally

determined susceptibilities.

Conclusion
The measurement of magnetic susceptibility is a powerful tool for the characterization of

Tutton's salts and other coordination compounds. The choice of experimental method—Gouy,

Faraday, or SQUID—will depend on the required sensitivity, sample availability, and the specific

research question. The protocols and data presented in this document provide a

comprehensive guide for researchers, scientists, and drug development professionals to

accurately determine and interpret the magnetic properties of these important materials. By

comparing experimental results with theoretical predictions, a deeper understanding of the

electronic structure and bonding in these systems can be achieved.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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